Cas no 2154840-11-4 ([(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl]methanamine)

• Product Name: [(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl]methanamine
• CAS No: 2154840-11-4
• MF: C₅H₁₀F₂N₂
• MW: 136.143107891083
• CID: 6587587
• PubChem ID: 146137680
• Update Time: 2025-07-19

[(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl]methanamine
• 2154840-11-4
• EN300-2524505

• Inchi： 1S/C5H10F2N2/c6-5(7)3(1-8)4(5)2-9/h3-4H,1-2,8-9H2/t3-,4+
• InChI Key： QEWAAFRDDDIJRE-ZXZARUISSA-N
• SMILES： FC1([C@H](CN)[C@@H]1CN)F

Computed Properties

• Exact Mass: 136.08120465g/mol
• Monoisotopic Mass: 136.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52Ų

Additional information on [(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl]methanamine

Introduction to [(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl)methanamine CAS No. 2154840-11-4]

Compound with the chemical name [(1S,3R)-3-(aminomethyl)-2,2-difluorocyclopropyl)methanamine and the CAS number 2154840-11-4 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The stereochemistry defined by the (1S,3R) configuration plays a crucial role in determining its biological activity, making it a subject of intense research interest.

The< strong>cyclopropyl moiety in this molecule introduces a rigid three-membered ring that can influence the conformation and reactivity of the compound. The presence of two< strong>fluorine atoms at the 2-position of the cyclopropyl ring further enhances its electronic properties, potentially affecting both its metabolic stability and binding affinity to biological targets. These structural elements make it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(1S,3R)-configuration of this compound aligns with this trend, as stereochemical purity is often critical for therapeutic success. The< strong>aminomethyl group provides a site for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. Fluorine atoms can modulate lipophilicity, metabolic stability, and binding interactions, making them valuable tools in medicinal chemistry. The incorporation of two< strong>fluorine atoms in this compound suggests that it may exhibit favorable pharmacokinetic profiles, which could be advantageous in clinical settings.

Ongoing research in this area has revealed promising applications of this compound in various therapeutic contexts. For instance, studies have indicated that derivatives of< strong>cyclopropylamine exhibit potential as intermediates in the synthesis of novel antiviral agents. The unique structural features of this compound may contribute to its ability to interact with viral proteases or other enzymes involved in pathogenic processes.

The< strong>cyclopropyl scaffold is also known for its ability to enhance binding affinity through steric interactions with biological targets. This property makes it particularly useful in designing small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. The presence of< strong>fluorine atoms further fine-tunes these interactions, potentially leading to more potent and selective drugs.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemicals. The rigid structure provided by the< strong>cyclopropyl ring, combined with the electron-withdrawing effect of the< strong>fluorine atoms, makes it a versatile building block for synthesizing complex molecules with tailored properties.

The synthesis of< strong>[CAS No. 2154840-11-4] involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as asymmetric hydrogenation and fluorination reactions have been employed to achieve high enantioselectivity and yield. These synthetic strategies not only demonstrate the feasibility of producing this compound on an industrial scale but also contribute to the broader toolkit available for drug discovery.

Evaluation of this compound's pharmacological profile has revealed several interesting findings. Preclinical studies have demonstrated its ability to modulate key biological pathways involved in disease progression. For example, derivatives have shown inhibitory activity against enzymes implicated in cancer cell proliferation and survival. This underscores the potential of< strong>[CAS No. 2154840-11-4] as a lead compound for further development.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, suggesting that it may be well-tolerated in clinical settings if developed into a drug.

The future prospects for< strong>[CAS No. 2154840-11-4] are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area, bringing innovative treatments to patients worldwide.